Cas no 1210686-56-8 (4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• CAS No: 1210686-56-8
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6061798
• PubChem ID: 45572814
• Update Time: 2025-05-19

4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• COGDFEBXOVKERH-UHFFFAOYSA-N
• 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide
• 4-(dimethylsulfamoyl)-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
• 1210686-56-8
• 4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide
• F5833-2905
• AKOS026686055

• Inchi： 1S/C21H23N3O4S/c1-23(2)29(27,28)18-8-5-14(6-9-18)21(26)22-17-12-15-4-3-11-24-19(25)10-7-16(13-17)20(15)24/h5-6,8-9,12-13H,3-4,7,10-11H2,1-2H3,(H,22,26)
• InChI Key： COGDFEBXOVKERH-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)=O)(N(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.2Ų

Additional information on 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

Professional Introduction to Compound with CAS No 1210686-56-8 and Product Name: 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide

The compound with the CAS number 1210686-56-8 and the product name 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a complex tricyclic system, which is a hallmark of many bioactive molecules in contemporary drug discovery.

The core structure of 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide features a tricyclic scaffold that is derived from a natural product-like backbone. This type of structural motif has been extensively studied for its ability to interact with biological targets in a highly specific manner. The presence of multiple rings in the molecule not only contributes to its complexity but also enhances its potential for binding to various enzymes and receptors.

In recent years, there has been a growing interest in the development of molecules that can modulate inflammatory pathways. The dimethylsulfamoyl moiety in this compound is particularly noteworthy, as it is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. This moiety has been successfully incorporated into several drug candidates that are currently under clinical investigation for the treatment of chronic inflammatory diseases.

The benzamide portion of the molecule provides an additional layer of functionality that can influence both the solubility and bioavailability of the compound. Benzamides are well-documented pharmacophores that have been used in a variety of therapeutic contexts, including pain management and neurodegenerative disorders. The combination of these structural elements in 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide suggests that it may possess multiple mechanisms of action that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential to interact with nuclear receptors, which are transcription factors that play a critical role in regulating gene expression. The tricyclic system in the molecule is particularly well-suited for binding to these receptors due to its rigid conformation and ability to form multiple hydrogen bonds with the receptor binding pocket. Recent studies have shown that compounds with similar structural features can modulate the activity of nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) and aryl hydrocarbon receptors (AhRs), which are implicated in various physiological processes including metabolism, inflammation, and carcinogenesis.

The 12-oxo group within the tricyclic system is another key feature that contributes to the bioactivity of this compound. This functional group has been shown to enhance binding affinity by forming favorable interactions with polar residues in the target protein or receptor. In addition, the presence of multiple double bonds and an azacycloalkane ring further increases the complexity of the molecule, which may contribute to its selectivity for specific biological targets.

Evidence from preclinical studies indicates that compounds with a similar structural framework to 4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide exhibit promising activity against various disease models. For instance, research has demonstrated that these molecules can inhibit the progression of certain types of cancer by modulating signaling pathways that are dysregulated in tumor cells. Furthermore, they have shown potential in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The synthesis of this compound presents several challenges due to its complex tricyclic core and multiple functional groups. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving high yields and enantiomeric purity for these complex structures.

In conclusion,4-(dimethylsulfamoyl)-N-{12-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien}-7 -ylbenzamide represents a promising candidate for further investigation in medicinal chemistry research。 Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents。 As research continues to uncover new insights into its mechanism(s) of action， this compound holds significant promise for addressing unmet medical needs across various therapeutic areas。